Cas no 132328-45-1 (3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol)

• Product Name: 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol
• CAS No: 132328-45-1
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• CID: 64185
• PubChem ID: 21854225
• Update Time: 2025-06-11

3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol
• 3-[2-[di(propan-2-yl)amino]ethyl]-1H-indol-4-ol
• N,N-DIISOPROPYL-4-HYDROXYTRYPTAMINE *
• 1H-Indol-4-ol,3-[2-[bis(1-methylethyl)amino]ethyl]
• 3-(2-diisopropylamino-ethyl)-indol-4-ol
• 4-Hydroxy-N,N-diisopropyltryptamine
• N,N-Diisopropyl-4-hydroxytryptamine
• 4-OH-DIPT
• 4-Hydroxy-N,N-Diisoprpyltryptamine
• 4-Hydroxy-N,N-diisopropyltryptaMin
• 4-HYDROXY-N,N-DIISOPROPYLTRYPTAMINE(4-OH-DIPT)
• 3-(2-AMINOETHYL)-N,N-DIISOPROPYL-4-HYDROXYINDOLE
• 1H-Indol-4-ol, 3-[2-[bis(1-Methylethyl)aMino]ethyl]-
• AKOS015914358
• PD048734
• SCHEMBL4216851
• 3-{2-[Di(propan-2-yl)amino]ethyl}-1H-indol-4-ol
• UNII-YG9OUS518B
• 4-Hydroxy-diisopropyltryptamine
• D-3890
• DTXSID50618836
• FT-0648658
• KBRYKXCBGISXQV-UHFFFAOYSA-N
• FT-0649452
• EN-0005
• YG9OUS518B
• Q229960
• Iprocin
• 3-{2-[bis(propan-2-yl)amino]ethyl}-1H-indol-4-ol
• NS00017620
• 4-HO-DiPT
• 1H-Indol-4-ol, 3-(2-(bis(1-methylethyl)amino)ethyl)-
• 132328-45-1
• 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol; 1H-Indol-4-ol, 3-[2-[bis(1-methylethyl)amino]ethyl]-; 3-[2-[Bis(1-methylethyl)amino]ethyl]-1H-indol-4-ol; 4-Hydroxy-N,N-diisopropyltryptamine; N,N-Diisopropyl-4-hydroxytryptamine; 4HO-DIPT

• Inchi： 1S/C16H24N2O/c1-11(2)18(12(3)4)9-8-13-10-17-14-6-5-7-15(19)16(13)14/h5-7,10-12,17,19H,8-9H2,1-4H3
• InChI Key： KBRYKXCBGISXQV-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C(=CN2)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 260.18900
• Monoisotopic Mass: 260.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.3A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.084
• Boiling Point: 424.911°C at 760 mmHg
• Flash Point: 210.779°C
• Refractive Index: 1.593
• PSA: 39.26000
• LogP: 3.53480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol

Introduction to 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol (CAS No: 132328-45-1) and Its Emerging Applications in Chemical Biology

3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol, identified by the CAS number 132328-45-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the indole derivatives family, a class of molecules well-known for their diverse biological activities. The unique structural features of 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol, particularly the presence of a diisopropylamino side chain and a hydroxyl group at the 4-position of the indole core, contribute to its intriguing pharmacological properties.

The indole scaffold is a privileged structure in medicinal chemistry, often serving as a key pharmacophore in various bioactive molecules. The compound’s molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further exploration in drug discovery. Specifically, the diisopropylamino group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, while the hydroxyl group at the 4-position may participate in hydrogen bonding interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol with high precision. Studies indicate that this compound exhibits promising interactions with enzymes and receptors involved in critical cellular pathways, such as those related to inflammation, neurodegeneration, and cancer. These findings align with the growing interest in indole derivatives as therapeutic agents.

In the realm of chemical biology, 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol has been investigated for its potential role as an intermediate in synthesizing more complex bioactive molecules. Its structural versatility allows for modifications at multiple positions, enabling chemists to fine-tune its pharmacological profile. For instance, functionalization of the indole ring or the diisopropylamino side chain could lead to novel derivatives with enhanced potency or selectivity against specific biological targets.

The synthesis of 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol involves multi-step organic reactions, typically starting from commercially available indole precursors. The introduction of the diisopropylamino group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the process, making it more efficient and scalable.

One of the most compelling aspects of 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol is its potential application in developing next-generation therapeutics. Preclinical studies have demonstrated its ability to modulate key signaling pathways implicated in various diseases. For example, research suggests that this compound may inhibit enzymes involved in pro-inflammatory responses, offering a potential strategy for treating chronic inflammatory conditions. Additionally, its interaction with certain receptor families has raised hopes for its use in neuroprotective therapies.

The growing body of evidence supporting the bioactivity of 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol has spurred interest among academic and industrial researchers. Collaborative efforts between synthetic chemists and biologists are now focused on optimizing its chemical structure to maximize therapeutic efficacy while minimizing side effects. Such interdisciplinary approaches are essential for translating promising candidates like this one into viable clinical candidates.

As computational tools continue to evolve, virtual screening techniques are being employed to identify new derivatives of 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol with improved pharmacological properties. These methods leverage large datasets and machine learning algorithms to predict molecular behavior with unprecedented accuracy. By integrating experimental data with computational insights, researchers can accelerate the discovery process and bring innovative treatments to patients more rapidly.

The future prospects for 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol are bright, driven by ongoing research into its mechanisms of action and potential therapeutic applications. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases. The combination of synthetic innovation, computational modeling, and rigorous biological testing represents a powerful pipeline for developing novel therapeutics based on indole derivatives.